1-Chloro-3,3-dimethylbutane

Specification

• CAS No.: 2855-08-5
• Molecular Formula: C6H13Cl
• Molecular Weight: 120.62 g/mol
• IUPAC Name: 1-chloro-3,3-dimethylbutane
• Standard InChI: InChI=1S/C6H13Cl/c1-6(2,3)4-5-7/h4-5H2,1-3H3
• Standard InChI Key: XGCKOSFYXBAPQM-UHFFFAOYSA-N
• SMILES: CC(C)(C)CCCl
• Canonical SMILES: CC(C)(C)CCCl
• Boiling Point: 115.0 °C

Introduction

Chemical Identity and Structure

1-Chloro-3,3-dimethylbutane (CAS No. 2855-08-5) is a branched haloalkane with molecular formula C₆H₁₃Cl and molecular weight of 120.62 g/mol. Also known by several synonyms including neohexyl chloride and 3,3-dimethylbutyl chloride, this compound features a chlorine atom attached to the terminal carbon of a 3,3-dimethylbutane backbone.

The compound is characterized by a tert-butyl group connected to an ethyl chloride moiety, giving it distinctive chemical properties. Its chemical structure includes a primary chloride functionality that makes it particularly useful in organic synthesis reactions. The branched structure contributes to its unique physical and chemical behavior compared to linear haloalkanes.

Identification Parameters

Parameter	Value
CAS Registry Number	2855-08-5
Molecular Formula	C₆H₁₃Cl
Molecular Weight	120.62 g/mol
IUPAC Standard InChIKey	XGCKOSFYXBAPQM-UHFFFAOYSA-N
Common Synonyms	Neohexyl chloride, 3,3-Dimethylbutyl chloride, tert-Butylchloroethylene
European Community (EC) Number	220-665-2

Physical and Chemical Properties

1-Chloro-3,3-dimethylbutane exhibits physical properties typical of medium-chain haloalkanes, with some distinct characteristics due to its branched structure. The compound exists as a colorless liquid at standard temperature and pressure with limited water solubility.

Physical Properties

The physical properties of 1-Chloro-3,3-dimethylbutane are summarized in Table 1:

Table 1: Physical Properties of 1-Chloro-3,3-dimethylbutane

Property	Value
Physical State	Colorless liquid
Melting Point	-35.1°C (estimate)
Boiling Point	116-118°C (389.15-391.15 K)
Density	0.867 g/cm³
Refractive Index	1.4200
Flash Point	7°C
Water Solubility	Not miscible or difficult to mix

The boiling point of 1-Chloro-3,3-dimethylbutane has been reported by multiple researchers with slight variations. According to NIST data, the following boiling points have been recorded:

Table 2: Reported Boiling Point Values

Boiling Point	Temperature (K)	Source	Year
Boiling Point	388.2 K	Weast and Grasselli	1989
Boiling Point	391.15 K	Schmerling and West	1952
Boiling Point	390.65 K	Schmerling and West	1952
Boiling Point	388.15 K	Schmerling	1945

At reduced pressure (0.067 bar), the boiling point decreases to 314.2 K (41.05°C), which is consistent with the behavior expected for compounds of this molecular weight and polarity.

Chemical Properties

The chemical behavior of 1-Chloro-3,3-dimethylbutane is largely determined by the reactive primary alkyl halide functional group. The compound possesses a nucleophilic carbon-chlorine bond that can participate in various substitution and elimination reactions. The presence of the tert-butyl group influences the reactivity by creating steric hindrance that can affect reaction kinetics and mechanisms.

Chemical Reactions and Applications

Oxidation Reactions

One of the well-documented reactions of 1-Chloro-3,3-dimethylbutane is its oxidation with dimethyl sulfoxide (DMSO) to produce 3,3-dimethylbutyraldehyde, as described in patent literature. This oxidation reaction represents an important synthetic pathway for converting the chloroalkane to a valuable aldehyde intermediate.

The reaction typically proceeds through a mechanism where DMSO serves as the oxidizing agent, with the chlorine atom being replaced by an aldehyde functionality. The reaction can be catalyzed by various additives, potentially including inorganic bromides and iodides as mentioned in the patent literature.

Substitution Reactions

As a primary alkyl halide, 1-Chloro-3,3-dimethylbutane can undergo nucleophilic substitution reactions with various nucleophiles:

• Reaction with hydroxide to form 3,3-dimethylbutanol

• Reaction with alkoxides to form ethers

• Reaction with amines to form amines

• Reaction with cyanide to form nitriles

These reactions predominantly proceed through SN2 mechanisms, though the steric bulk of the tert-butyl group may influence the reaction kinetics.

Applications in Organic Synthesis

1-Chloro-3,3-dimethylbutane serves as a valuable building block in organic synthesis due to its reactivity as a primary alkyl halide with a sterically hindered structure. Its applications include:

• Synthesis of specialized alcohols, ethers, and amines

• Production of 3,3-dimethylbutyraldehyde through oxidation processes

• Use as an alkylating agent in various organic transformations

• Potential application in pharmaceutical intermediate synthesis

Classification Parameter	Value/Description
GHS Symbol	GHS02 (Flammable)
Hazard Statement	H225 (Highly flammable liquid and vapor)
Risk Statement	11
Hazard Class	3
Packing Group	II

Precautionary Statement	Description
P210	Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.
P240	Ground and bond container and receiving equipment.
P241	Use explosion-proof electrical/ventilating/lighting equipment.
P280a	Wear protective gloves/protective clothing/eye protection/face protection.
P303+P361+P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.
P501a	Dispose of contents/container in accordance with local/regional/national/international regulations.

Manufacturer	Product Number	Purity	Package Size	Price (USD)	Updated Date
Alfa Aesar	L11753	97%	10g	$67.65	2024-03-01
Alfa Aesar	L11753	97%	50g	$266.65	2024-03-01
Matrix Scientific	187732	Not specified	50g	$264	2021-12-16
Matrix Scientific	187732	Not specified	100g	$396	2021-12-16
Matrix Scientific	187732	Not specified	250g	$720	2021-12-16
Career Henan Chemical Co	Not specified	97%-99%	1kg minimum	$8.80/kg	2019-07-06

The significant price variations indicate differences in purity, packaging, and market positioning among suppliers.